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Compound of Interest

Compound Name: PIGMENT YELLOW 151

Cat. No.: B1582919 Get Quote

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Pigment Yellow 151 (C.I. 13980; CAS No. 31837-42-0) is a benzimidazolone-based organic

pigment widely utilized in the plastics, paints, and printing ink industries for its vibrant greenish-

yellow hue and excellent fastness properties. This technical guide provides a comprehensive

overview of the available toxicological and ecotoxicological data for Pigment Yellow 151,

compiled from safety data sheets, regulatory agency information, and scientific literature. The

information is presented to meet the core requirements of researchers, scientists, and drug

development professionals, with a focus on quantitative data, experimental methodologies, and

visual representations of key concepts.

Toxicological Data
The toxicological profile of Pigment Yellow 151 suggests a low order of acute toxicity.

However, data on chronic exposure and specific endpoints such as reproductive toxicity are

limited.

Acute Toxicity
Pigment Yellow 151 exhibits low acute toxicity via oral and inhalation routes of exposure in

animal studies.
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Endpoint Species Route Value Reference

LD50 Rat (female) Oral > 5000 mg/kg bw [1][2]

LD50 Rat Oral > 10000 mg/kg [3]

LC50
Rat

(male/female)
Inhalation

> 1.274 mg/m³

air (analytical)
[1][2]

Dermal Toxicity - Dermal No data available [2]

Experimental Protocols: Acute Toxicity

While specific study reports were not available, the methodologies for these tests generally

follow standardized guidelines, such as those from the Organisation for Economic Co-operation

and Development (OECD).

Acute Oral Toxicity (following OECD Guideline 423): The study likely involved the

administration of a single high dose of Pigment Yellow 151 to a group of female rats.[1][2]

The animals would have been observed for mortality and clinical signs of toxicity for a period

of at least 14 days. The LD50 value of > 5000 mg/kg bw indicates that no mortality was

observed at this limit dose.[1][2]

Acute Inhalation Toxicity (following OECD Guideline 403): This study would have exposed

male and female rats to an aerosolized concentration of Pigment Yellow 151 for a defined

period, typically 4 hours.[1][2] The animals would then be observed for up to 14 days for

signs of toxicity and mortality. The reported LC50 of > 1.274 mg/m³ suggests no adverse

effects were seen at the highest attainable analytical concentration.[1][2]

Skin and Eye Irritation
Available data from safety data sheets indicate that Pigment Yellow 151 is not considered to

be a skin or eye irritant.

Sensitization
Information regarding the skin sensitization potential of Pigment Yellow 151 is not readily

available in the reviewed literature.
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Genotoxicity
Comprehensive genotoxicity data for Pigment Yellow 151 is limited. One study on food

colorants, including Brilliant Black BN (E 151), which is a different substance, suggested

potential genotoxic effects.[4][5][6] However, specific in vitro and in vivo studies on Pigment
Yellow 151 are not detailed in the available literature. Generally, organic pigments are

considered to have low genotoxic potential due to their poor solubility and bioavailability.

Carcinogenicity
A chronic feeding study in rats reported no carcinogenic effects observed for a pigment, though

the specific details and duration of the study for Pigment Yellow 151 were not provided in the

accessible documents. Organic azo pigments, as a class, have not shown carcinogenic

potential in animal studies when they are practically insoluble.[7]

Repeated Dose Toxicity
Data from repeated dose toxicity studies, which are crucial for determining a No Observed

Adverse Effect Level (NOAEL), were not found in the public domain for Pigment Yellow 151.

Ecotoxicological Data
The ecotoxicological data for Pigment Yellow 151 indicate a low hazard to aquatic organisms,

which is consistent with its very low water solubility.

Endpoint Species Duration Value Reference

LC50
Danio rerio

(Zebra fish)
96 hours > 1 mg/L [1][2]

EC50
Daphnia magna

(Water flea)
48 hours > 100 mg/L [1][2]

NOEC

Desmodesmus

subspicatus

(Green algae)

72 hours 1 mg/L [1][2]

EC50
Activated sludge,

domestic
3 hours

> 1000 mg/L

(Respiration rate)
[1][2]
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Experimental Protocols: Ecotoxicity

The methodologies for these ecotoxicity tests are based on internationally recognized OECD

guidelines.

Acute Toxicity to Fish (following OECD Guideline 203): Zebra fish were likely exposed to a

range of concentrations of Pigment Yellow 151 in a static or semi-static system for 96

hours. Mortality and sublethal effects were observed. The LC50 of > 1 mg/L indicates that

the concentration causing mortality in 50% of the fish is greater than its water solubility.[1][2]

Acute Immobilisation Test for Daphnia (following OECD Guideline 202):Daphnia magna were

exposed to the pigment for 48 hours, and the concentration at which 50% of the daphnids

were immobilized was determined. The high EC50 value reflects the low toxicity of the

substance.[1][2]

Alga, Growth Inhibition Test (following OECD Guideline 201): The growth of the green algae

Desmodesmus subspicatus was measured over a 72-hour exposure period to determine the

No Observed Effect Concentration (NOEC).[1][2]

Activated Sludge Respiration Inhibition Test (following OECD Guideline 209): This test

assesses the effect of the substance on microorganisms from activated sludge by measuring

the rate of respiration. The high EC50 value indicates a low inhibitory effect on wastewater

treatment processes.[1][2]

Environmental Fate
Persistence and Degradability
Pigment Yellow 151 is not expected to be readily biodegradable.[8] Its low water solubility and

stable chemical structure suggest that it will persist in the environment.[9]

Bioaccumulation
Due to its very low solubility in both water and octanol, and its large molecular size, Pigment
Yellow 151 is not expected to bioaccumulate in organisms.[8][9]

Mobility in Soil
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Specific data on the mobility of Pigment Yellow 151 in soil were not found. However, given its

low water solubility and high density, it is expected to have low mobility and to partition to

sediment if released into water.[9]
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Caption: A logical workflow for the toxicological and ecotoxicological assessment of a chemical

substance like Pigment Yellow 151.
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Caption: A simplified diagram illustrating the potential environmental fate of Pigment Yellow
151 upon release.

Conclusion
Based on the currently available data, Pigment Yellow 151 possesses a low acute toxicity

profile and is not considered to be a significant hazard to aquatic organisms. Its poor water

solubility is a key factor in its limited bioavailability and subsequent low toxicity and

bioaccumulation potential. However, a comprehensive risk assessment is hampered by the lack

of publicly available data on chronic, reproductive, and developmental toxicity, as well as

detailed genotoxicity studies. Further research in these areas would be beneficial for a more

complete understanding of the toxicological and ecotoxicological profile of Pigment Yellow
151. Researchers and professionals are advised to handle this pigment in accordance with

good industrial hygiene and safety practices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426
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